Cas no 2228483-46-1 (O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228483-46-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6381666
• PubChem ID: 165968864
• Update Time: 2025-10-28

O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine
• EN300-1821475
• O-{2-[4-(methylsulfanyl)phenyl]propan-2-yl}hydroxylamine
• 2228483-46-1

• Inchi： 1S/C10H15NOS/c1-10(2,12-11)8-4-6-9(13-3)7-5-8/h4-7H,11H2,1-3H3
• InChI Key： MPLKBXBQYBYBTN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C)(C)ON

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.6Ų

Additional information on O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228483-46-1 and Product Name: O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine

The compound with the CAS number 2228483-46-1 and the product name O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of a methylsulfanyl group in the phenyl ring and the hydroxylamine moiety at the propyl chain endows it with distinct chemical properties that make it a valuable candidate for further exploration.

Recent research has highlighted the importance of hydroxylamine derivatives in medicinal chemistry. These compounds are known for their ability to interact with biological targets in a manner that can modulate various physiological processes. The specific structure of O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine suggests that it may possess properties such as redox activity, which is crucial for developing new therapeutic agents. The methylsulfanyl group, in particular, has been shown to enhance the solubility and bioavailability of related compounds, making it an attractive feature for pharmaceutical applications.

In the context of current scientific literature, studies have demonstrated that hydroxylamine-based compounds can serve as intermediates in the synthesis of more complex molecules. For instance, they have been utilized in the development of antioxidants and anti-inflammatory agents. The compound in question, with its dual functionality provided by the hydroxylamine and methylsulfanyl groups, could potentially be a key intermediate in the synthesis of novel drugs targeting neurological disorders, cancer, and infectious diseases. The phenylpropan-2-yl moiety further suggests possible interactions with enzymes and receptors involved in these conditions.

One of the most compelling aspects of this compound is its structural versatility. The combination of a phenyl ring substituted with a methylsulfanyl group and a propyl chain terminated with a hydroxylamine group creates a scaffold that can be modified in numerous ways. This flexibility allows chemists to explore various derivatives that might exhibit enhanced efficacy or reduced toxicity compared to existing treatments. Researchers are particularly interested in how the electronic properties of the methylsulfanyl group influence the reactivity and binding affinity of the molecule.

Advances in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies indicate that O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine could interact with targets such as kinases and transcription factors, which are often implicated in disease pathways. These predictions are supported by experimental data from related hydroxylamine derivatives, which have shown promising results in preclinical trials. The compound's ability to cross cell membranes efficiently also makes it an attractive candidate for oral or topical administration.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity. The introduction of the methylsulfanyl group requires careful control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the hydroxylamine moiety at the propyl chain end necessitates precise stoichiometry and purification methods. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, O-{2-4-(methylsulfanyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2228483-46-1) represents a promising area of investigation within chemical and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking to develop new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.